![molecular formula C13H24N2O4 B6152006 1-[(tert-butoxy)carbonyl]-4-(dimethylamino)piperidine-4-carboxylic acid CAS No. 1784685-27-3](/img/no-structure.png)
1-[(tert-butoxy)carbonyl]-4-(dimethylamino)piperidine-4-carboxylic acid
Overview
Description
1-[(tert-butoxy)carbonyl]-4-(dimethylamino)piperidine-4-carboxylic acid is a useful research compound. Its molecular formula is C13H24N2O4 and its molecular weight is 272.3. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(tert-butoxy)carbonyl]-4-(dimethylamino)piperidine-4-carboxylic acid involves the protection of the piperidine nitrogen, followed by the introduction of the tert-butoxycarbonyl (Boc) protecting group on the carboxylic acid. The dimethylamino group is then introduced using a reductive amination reaction. The final step involves the deprotection of the Boc group and the piperidine nitrogen to yield the target compound.", "Starting Materials": [ "4-piperidone", "tert-butyl chloroformate", "dimethylamine", "sodium cyanoborohydride", "acetic acid", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ { "Step 1": "4-piperidone is reacted with tert-butyl chloroformate in the presence of sodium hydroxide to yield 1-tert-butoxycarbonyl-4-piperidone." }, { "Step 2": "1-tert-butoxycarbonyl-4-piperidone is then reacted with dimethylamine and sodium cyanoborohydride in acetic acid to yield 1-[(tert-butoxy)carbonyl]-4-(dimethylamino)piperidine." }, { "Step 3": "The final step involves the deprotection of the Boc group and the piperidine nitrogen using hydrochloric acid in diethyl ether to yield 1-[(tert-butoxy)carbonyl]-4-(dimethylamino)piperidine-4-carboxylic acid." } ] } | |
CAS No. |
1784685-27-3 |
Molecular Formula |
C13H24N2O4 |
Molecular Weight |
272.3 |
Purity |
95 |
Origin of Product |
United States |
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